Cas no 1805695-76-4 (2-Bromo-7-cyano-4-trifluoromethyl-1H-benzimidazole)

• Product Name: 2-Bromo-7-cyano-4-trifluoromethyl-1H-benzimidazole
• CAS No: 1805695-76-4
• MF: C₉H₃BrF₃N₃
• MW: 290.039430856705
• CID: 4816239
• Update Time: 2025-06-25

2-Bromo-7-cyano-4-trifluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-cyano-4-trifluoromethyl-1H-benzimidazole

• Inchi： 1S/C9H3BrF3N3/c10-8-15-6-4(3-14)1-2-5(7(6)16-8)9(11,12)13/h1-2H,(H,15,16)
• InChI Key： ZLWGCVJLVBWLBP-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(C(F)(F)F)=CC=C(C#N)C=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 324
• XLogP3: 3.1
• Topological Polar Surface Area: 52.5

Additional information on 2-Bromo-7-cyano-4-trifluoromethyl-1H-benzimidazole

2-Bromo-7-cyano-4-trifluoromethyl-1H-benzimidazole

2-Bromo-7-cyano-4-trifluoromethyl-1H-benzimidazole is a highly specialized organic compound with the CAS registry number 1805695-76-4. This compound belongs to the class of benzimidazoles, which are well-known for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzene ring fused with an imidazole ring, featuring substituents at positions 2, 4, and 7. The bromine atom at position 2, the cyano group at position 7, and the trifluoromethyl group at position 4 contribute to its unique chemical properties and reactivity.

The synthesis of 2-Bromo-7-cyano-4-trifluoromethyl-1H-benzimidazole involves a series of carefully designed organic reactions. Typically, the starting material is a substituted benzene derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the imidazole ring. The bromination and cyano groups are introduced through electrophilic substitution or diazotization reactions, while the trifluoromethyl group is added via nucleophilic substitution or metal-catalyzed cross-coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

One of the most promising applications of 2-Bromo-7-cyano-4-trifluoromethyl-1H-benzimidazole lies in its potential as a building block for drug discovery. The bromine atom at position 2 serves as an excellent leaving group, facilitating further functionalization through nucleophilic aromatic substitution. This property makes it a valuable intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. For instance, recent studies have shown that analogs of this compound exhibit potent inhibitory activity against kinases involved in cell proliferation and apoptosis.

In addition to its pharmaceutical applications, 2-Bromo-7-cyano-4-trifluoromethyl-1H-benzimidazole has shown potential in agrochemicals. The trifluoromethyl group imparts stability against metabolic degradation in plants, while the cyano group enhances bioactivity against pests and pathogens. Researchers have explored its use as a precursor for herbicides and fungicides, demonstrating its ability to inhibit key enzymes involved in plant metabolism and fungal growth.

The electronic properties of 2-Bromo-7-cyano-4-trifluoromethyl-1H-benzimidazole also make it an attractive candidate for materials science applications. The conjugated system formed by the benzene and imidazole rings contributes to its optical and electronic properties, making it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Recent studies have investigated its role as a dopant in organic photovoltaic materials, where it enhances charge transport efficiency and device performance.

From an environmental perspective, the stability and biodegradation of 2-Bromo-7-cyano-4-trifluoromethyl-1H-benzimidazole are critical considerations. Research has shown that under aerobic conditions, this compound undergoes microbial degradation through oxidative pathways, leading to the formation of less toxic byproducts. However, further studies are needed to fully understand its environmental fate and potential risks to ecosystems.

In conclusion, 2-Bromo-7-cyano-4-trifluoromethyl-1H-benzimidazole is a multifaceted compound with significant potential across various fields. Its unique structure enables diverse applications in drug discovery, agrochemicals, and materials science. As research continues to uncover new synthetic methods and functional applications for this compound, its role in advancing modern chemistry is expected to grow significantly.